Cas no 1310404-98-8 (4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester)
1310404-98-8 structure
Product Name:4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester
CAS No:1310404-98-8
MF:C11H16BBrO2S
MW:303.0235414505
MDL:MFCD08063142
CID:3047568
PubChem ID:53398610
Update Time:2025-04-21
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-5-methylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MFCD08063142
- AKOS015950204
- EN300-1706437
- 4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester
- AT16010
- CS-0176303
- BS-30620
- 1310404-98-8
-
- MDL： MFCD08063142
- Inchi： 1S/C11H16BBrO2S/c1-7-8(13)6-9(16-7)12-14-10(2,3)11(4,5)15-12/h6H,1-5H3
- InChI Key： FPIDNDGAFKWMHD-UHFFFAOYSA-N
- SMILES： BrC1=C(C)SC(B2OC(C)(C)C(C)(C)O2)=C1
Computed Properties
- Exact Mass: 302.01500
- Monoisotopic Mass: 302.01474Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.7Ų
Experimental Properties
- PSA: 46.70000
- LogP: 3.11820
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM207322-1g |
2-(4-Bromo-5-methylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1310404-98-8 | 97% | 1g |
$516 | 2021-08-04 | |
| TRC | B694918-100mg |
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester |
1310404-98-8 | 100mg |
$ 345.00 | 2023-04-18 | ||
| TRC | B694918-250mg |
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester |
1310404-98-8 | 250mg |
$ 701.00 | 2023-04-18 | ||
| TRC | B694918-500mg |
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester |
1310404-98-8 | 500mg |
$ 1085.00 | 2023-04-18 | ||
| TRC | B694918-1g |
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester |
1310404-98-8 | 1g |
$ 1545.00 | 2023-04-18 | ||
| Chemenu | CM207322-1g |
2-(4-Bromo-5-methylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1310404-98-8 | 97% | 1g |
$738 | 2024-08-02 | |
| abcr | AB335597-1 g |
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester; 95% |
1310404-98-8 | 1g |
€807.00 | 2023-04-26 | ||
| abcr | AB335597-1g |
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester, 95%; . |
1310404-98-8 | 95% | 1g |
€511.70 | 2025-02-21 | |
| Enamine | EN300-1706437-0.05g |
2-(4-bromo-5-methylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1310404-98-8 | 0.05g |
$407.0 | 2023-09-20 | ||
| Enamine | EN300-1706437-0.1g |
2-(4-bromo-5-methylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1310404-98-8 | 0.1g |
$427.0 | 2023-09-20 |
4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
1310404-98-8 (4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester) Related Products
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